Cas no 946328-63-8 (N-(2-{3-(4-fluorophenyl)-1,2,4triazolo4,3-bpyridazin-6-yloxy}ethyl)-2-phenylacetamide)

• Product Name: N-(2-{3-(4-fluorophenyl)-1,2,4triazolo4,3-bpyridazin-6-yloxy}ethyl)-2-phenylacetamide
• CAS No: 946328-63-8
• MF: C₂₁H₁₈FN₅O₂
• MW: 391.398327350616
• CID: 6311130
• PubChem ID: 25283429
• Update Time: 2025-07-08

N-(2-{3-(4-fluorophenyl)-1,2,4triazolo4,3-bpyridazin-6-yloxy}ethyl)-2-phenylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(2-{3-(4-fluorophenyl)-1,2,4triazolo4,3-bpyridazin-6-yloxy}ethyl)-2-phenylacetamide
• 946328-63-8
• N-(2-{[3-(4-fluorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]oxy}ethyl)-2-phenylacetamide
• N-[2-[[3-(4-fluorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]oxy]ethyl]-2-phenylacetamide
• F5037-0124
• N-(2-((3-(4-fluorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)oxy)ethyl)-2-phenylacetamide
• AKOS024492994

• Inchi： 1S/C21H18FN5O2/c22-17-8-6-16(7-9-17)21-25-24-18-10-11-20(26-27(18)21)29-13-12-23-19(28)14-15-4-2-1-3-5-15/h1-11H,12-14H2,(H,23,28)
• InChI Key： RSBMUIQHOFKYIT-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1=NN=C2C=CC(=NN12)OCCNC(CC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 391.14445300g/mol
• Monoisotopic Mass: 391.14445300g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 525
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 81.4Ų

Additional information on N-(2-{3-(4-fluorophenyl)-1,2,4triazolo4,3-bpyridazin-6-yloxy}ethyl)-2-phenylacetamide

N-(2-{3-(4-Fluorophenyl)-1,2,4triazolo[4,3-b]pyridazin-6-yloxy}ethyl)-2-phenylacetamide: A Comprehensive Overview

The compound with CAS No. 946328-63-8, commonly referred to as N-(2-{3-(4-fluorophenyl)-1,2,4triazolo[4,3-b]pyridazin-6-yloxy}ethyl)-2-phenylacetamide, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to a class of heterocyclic compounds known for their potential in drug discovery and development. The molecule's structure is characterized by a triazolopyridazine ring system, which is a fused bicyclic structure combining a triazole and pyridazine moiety. This unique architecture contributes to its intriguing chemical properties and biological activities.

Recent studies have highlighted the importance of 1,2,4triazolo[4,3-b]pyridazine derivatives in the development of novel therapeutic agents. These compounds are known for their ability to modulate various cellular pathways and target key enzymes or receptors involved in diseases such as cancer, inflammation, and neurodegenerative disorders. The presence of a fluorophenyl group in the molecule further enhances its pharmacokinetic properties, making it a promising candidate for drug delivery systems.

One of the most notable aspects of this compound is its fluorophenyl substituent. Fluorine atoms are often incorporated into drug molecules due to their ability to improve lipophilicity and bioavailability. In this case, the fluorophenyl group plays a critical role in stabilizing the molecule's structure and enhancing its interactions with biological targets. This feature has been extensively studied in recent research papers, where it has been shown to significantly influence the compound's binding affinity and selectivity.

The acetamide moiety in the molecule serves as a versatile functional group that can be further modified to explore its potential in various therapeutic applications. Acetamides are well-known for their ability to act as prodrugs or carriers for bioactive molecules. In this compound, the acetamide group contributes to its solubility and stability in physiological conditions, making it an ideal candidate for further preclinical studies.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through multi-step reactions involving coupling agents and protecting groups. The synthesis process typically involves the formation of the triazolopyridazine ring system followed by functionalization with the fluorophenyl and acetamide groups. These methods have been optimized to ensure high yields and purity levels, which are essential for subsequent biological evaluations.

From a pharmacological perspective, this compound has demonstrated potent activity in vitro against several disease-relevant targets. For instance, studies have shown that it exhibits significant inhibitory effects on kinases involved in cancer cell proliferation and survival pathways. Additionally, its ability to cross the blood-brain barrier suggests potential applications in neurotherapeutics.

In terms of toxicity profiles, preliminary safety assessments indicate that this compound has a favorable safety margin when administered at therapeutic doses. However, further studies are required to fully characterize its long-term effects and potential off-target activities.

Looking ahead, researchers are exploring the possibility of incorporating additional functional groups into this molecule to enhance its efficacy and reduce adverse effects. For example, modifications targeting the tri azolo[4,3-b]pyridazine core could lead to improved binding affinities or selectivities for specific molecular targets.

In conclusion, N-(2-{3-(4-fluorophenyl)-1,2,4triazolo[4,3-b]pyridazin-6-yloxy}ethyl)-2-phenylacetamide represents a cutting-edge advancement in medicinal chemistry. Its unique structural features and promising biological activities position it as a valuable tool for drug discovery efforts targeting complex diseases. As research continues to unfold, this compound holds immense potential for contributing to the development of innovative therapeutic solutions.